Cas no 1461713-89-2 (2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride)

• Product Name: 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride
• CAS No: 1461713-89-2
• MF: C₈H₁₇ClN₂O₃
• MW: 224.685181379318
• CID: 5151038
• PubChem ID: 75480747
• Update Time: 2025-05-24

2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[2-(acetylamino)ethyl]-2-methyl-, hydrochloride (1:1)
• 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride

• Inchi： 1S/C8H16N2O3.ClH/c1-6(11)9-4-5-10-8(2,3)7(12)13;/h10H,4-5H2,1-3H3,(H,9,11)(H,12,13);1H
• InChI Key： VIRUQEWLBGBWSP-UHFFFAOYSA-N
• SMILES： C(C)(C)(C(=O)O)NCCNC(=O)C.Cl

Additional information on 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride

Introduction to 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride (CAS No. 1461713-89-2)

2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1461713-89-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its structural properties and potential applications in drug development and biochemical research.

The molecular structure of 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride consists of an amino acid derivative with a unique side chain featuring an acetamide group and a secondary amine. This configuration suggests potential biological activity, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in amino acid derivatives as pharmacological agents. These compounds often exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The presence of the acetamide group in 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride particularly makes it noteworthy, as acetamide derivatives are known to interact with various biological targets.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The secondary amine functionality provides a site for further chemical modification, allowing for the synthesis of analogs with enhanced pharmacological properties. This flexibility makes 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride a promising scaffold for drug discovery efforts.

Recent studies have highlighted the importance of amino acid derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that certain amino acid-based compounds can modulate enzyme activity and cellular signaling pathways, leading to therapeutic benefits. The unique structural features of 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride, including its chiral center and polar functional groups, suggest that it may interact with biological targets in a manner that could be therapeutically advantageous.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for pharmaceutical applications. Improved solubility often translates to better bioavailability and efficacy, making it an attractive candidate for further development. Additionally, the stability of the hydrochloride salt under various conditions ensures that it can be reliably used in both laboratory and clinical settings.

In the context of drug development, the synthesis and characterization of 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride represent significant advancements. The compound's structural complexity allows for the exploration of diverse chemical modifications, which can be tailored to optimize its pharmacokinetic and pharmacodynamic properties. This adaptability is essential for creating drugs that are both effective and safe.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in biochemical research, where it can serve as a tool for studying enzyme mechanisms and protein interactions. The ability to modify its structure allows researchers to probe specific biological pathways and understand how different molecular configurations influence biological activity.

The synthesis of 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical-grade materials. The development of efficient synthetic routes not only facilitates research but also contributes to the cost-effective production of this valuable compound.

The safety profile of this compound is another important consideration. Preliminary studies have indicated that it exhibits low toxicity at tested doses, suggesting its potential for safe use in therapeutic applications. However, comprehensive toxicological evaluations are necessary to fully assess its safety profile before clinical trials can be initiated.

The future prospects for 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride are promising. Ongoing research aims to explore its pharmacological potential further by synthesizing derivatives with improved properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, bringing new insights into its applications.

In conclusion, 2-(2-acetamidoethyl)amino-2-methylpropanoic acid hydrochloride (CAS No. 1461713-89-2) is a compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features and versatile chemical properties make it an attractive candidate for drug development and biochemical research. As further studies continue to uncover its biological activities and therapeutic benefits, this compound is poised to play a crucial role in advancing medical science.